2-(1-Adamantylcarbonyl)-3-(4-bromo-2-fluorophenyl)-1,1-cyclopropanedicarbonitrile
2-(1-Adamantylcarbonyl)-3-(4-bromo-2-fluorophenyl)-1,1-cyclopropanedicarbonitrile
Brand Name:
Vulcanchem
CAS No.:
494794-11-5
VCID:
VC0460584
InChI:
InChI=1S/C22H20BrFN2O/c23-15-1-2-16(17(24)6-15)18-19(22(18,10-25)11-26)20(27)21-7-12-3-13(8-21)5-14(4-12)9-21/h1-2,6,12-14,18-19H,3-5,7-9H2/t12?,13?,14?,18?,19-,21?/m1/s1
SMILES:
C1C2CC3CC1CC(C2)(C3)C(=O)C4C(C4(C#N)C#N)C5=C(C=C(C=C5)Br)F
Molecular Formula:
C22H20BrFN2O
Molecular Weight:
427.3g/mol
2-(1-Adamantylcarbonyl)-3-(4-bromo-2-fluorophenyl)-1,1-cyclopropanedicarbonitrile
CAS No.: 494794-11-5
Main Products
VCID: VC0460584
Molecular Formula: C22H20BrFN2O
Molecular Weight: 427.3g/mol
| CAS No. | 494794-11-5 |
|---|---|
| Product Name | 2-(1-Adamantylcarbonyl)-3-(4-bromo-2-fluorophenyl)-1,1-cyclopropanedicarbonitrile |
| Molecular Formula | C22H20BrFN2O |
| Molecular Weight | 427.3g/mol |
| IUPAC Name | (2S)-2-(adamantane-1-carbonyl)-3-(4-bromo-2-fluorophenyl)cyclopropane-1,1-dicarbonitrile |
| Standard InChI | InChI=1S/C22H20BrFN2O/c23-15-1-2-16(17(24)6-15)18-19(22(18,10-25)11-26)20(27)21-7-12-3-13(8-21)5-14(4-12)9-21/h1-2,6,12-14,18-19H,3-5,7-9H2/t12?,13?,14?,18?,19-,21?/m1/s1 |
| Standard InChIKey | SPHGPQZGQGWSKW-WMONUWQVSA-N |
| Isomeric SMILES | C1C2CC3CC1CC(C2)(C3)C(=O)[C@H]4C(C4(C#N)C#N)C5=C(C=C(C=C5)Br)F |
| SMILES | C1C2CC3CC1CC(C2)(C3)C(=O)C4C(C4(C#N)C#N)C5=C(C=C(C=C5)Br)F |
| Canonical SMILES | C1C2CC3CC1CC(C2)(C3)C(=O)C4C(C4(C#N)C#N)C5=C(C=C(C=C5)Br)F |
| PubChem Compound | 11838525 |
| Last Modified | Nov 11 2021 |
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